Cas no 2137555-12-3 (1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl-1H-pyrazol-5-amine
• CAS No: 2137555-12-3
• MF: C₁₂H₂₁N₅S
• MW: 267.39364027977
• CID: 6594789
• PubChem ID: 165484745
• Update Time: 2025-05-21

1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl-1H-pyrazol-5-amine
• EN300-1130959
• 1-(azetidin-3-yl)-N-[2-(thiomorpholin-3-yl)ethyl]-1H-pyrazol-5-amine
• 2137555-12-3

• Inchi： 1S/C12H21N5S/c1(10-9-18-6-5-14-10)3-15-12-2-4-16-17(12)11-7-13-8-11/h2,4,10-11,13-15H,1,3,5-9H2
• InChI Key： BVZDFBPQTZKHRQ-UHFFFAOYSA-N
• SMILES： S1CCNC(C1)CCNC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 267.15176686g/mol
• Monoisotopic Mass: 267.15176686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 79.2Ų

Additional information on 1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl-1H-pyrazol-5-amine

1-(Azetidin-3-yl)-N-2-(Thiomorpholin-3-yl)ethyl-1H-pyrazol-5-Amine: A Comprehensive Overview

The compound 1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl-1H-pyrazol-5-amine, identified by the CAS registry number 2137555-12-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring, an azetidine moiety, and a thiomorpholine group. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The azetidine group, a four-membered ring containing one nitrogen atom, contributes to the molecule's stability and bioavailability. Meanwhile, the thiomorpholine moiety enhances the compound's solubility and ability to interact with biological targets. These characteristics make 1-(azetidin-3-yl)-N-2-(thiomorpholin-3-yl)ethyl derivatives promising candidates for therapeutic interventions.

One of the most notable advancements in the study of this compound involves its role in targeting specific enzymes associated with neurodegenerative diseases. Researchers have demonstrated that the compound exhibits potent inhibitory activity against certain proteases, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. This finding underscores its potential as a lead compound for developing novel neuroprotective agents.

In addition to its therapeutic applications, 1H-pyrazol-based compounds have been explored for their catalytic properties in organic synthesis. The pyrazole ring's ability to act as a coordinating ligand makes it valuable in transition metal-catalyzed reactions, such as cross-couplings and cycloadditions. Recent investigations have optimized reaction conditions to enhance the efficiency of these processes, further expanding the utility of this compound in synthetic chemistry.

The synthesis of 1-(azetidin-substituted pyrazoles has also been a focal point of recent research. Scientists have developed efficient methodologies, including microwave-assisted synthesis and enzymatic catalysis, to streamline the production of this compound. These advancements not only improve yield and purity but also reduce environmental impact, aligning with current trends toward sustainable chemical practices.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound with biological systems. Using advanced molecular modeling techniques, researchers have elucidated the binding modes of N-(thiomorpholin-substituted pyrazoles to various protein targets. These findings are crucial for rational drug design and optimization efforts.

In conclusion, 1-(azetidin-3-substituted 1H-pyrazolamine represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features, combined with recent research breakthroughs, position it as a key player in advancing both academic understanding and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutics and chemical processes.